N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-ethoxy-N-methylsulfonylanilino)-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C19H24N2O4S/c1-5-25-18-12-10-17(11-13-18)21(26(4,23)24)15(3)19(22)20-16-8-6-14(2)7-9-16/h6-13,15H,5H2,1-4H3,(H,20,22)
• InChI Key: BSNIHLHACNORFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)NC2=CC=C(C=C2)C)S(=O)(=O)C
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as EMA401, is a small molecule drug that has shown potential in treating chronic pain. Developed by Spinifex Pharmaceuticals, EMA401 has been found to be effective in preclinical trials and is currently undergoing clinical trials for the treatment of neuropathic pain.

Mechanism of Action

N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide works by blocking the action of the angiotensin II type 2 receptor, which is involved in the development of chronic pain. This receptor is found in the nervous system and is activated by angiotensin II, a hormone that plays a role in regulating blood pressure. By blocking this receptor, N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide reduces the sensitivity of the nerves and reduces the transmission of pain signals.
Biochemical and Physiological Effects:
N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been found to be effective in reducing pain in preclinical trials. It has also been found to be safe and well-tolerated in humans, with no significant side effects reported. N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide does not affect blood pressure or heart rate, which are common side effects of other pain medications.

Advantages and Limitations for Lab Experiments

N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages for lab experiments. It is a small molecule drug that is easy to synthesize and purify, which makes it ideal for testing in vitro and in vivo. It has also been found to be effective in reducing pain in preclinical trials, which makes it a promising candidate for further development.
However, there are also some limitations to using N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide in lab experiments. It is a relatively new drug and there is still much to be learned about its mechanism of action and potential side effects. It is also expensive to produce, which may limit its availability for testing.

Future Directions

There are several future directions for the development of N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide. One potential direction is to investigate its effectiveness in treating other types of chronic pain, such as cancer pain and inflammatory pain. Another direction is to explore its potential for use in combination with other pain medications, such as opioids. Finally, further research is needed to fully understand the mechanism of action of N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide and to identify any potential side effects.

Scientific Research Applications

N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied in preclinical trials and has shown promising results in treating chronic pain. It works by blocking the action of a protein called the angiotensin II type 2 receptor, which is involved in the development of chronic pain. N~2~-(4-ethoxyphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been found to be effective in treating neuropathic pain, which is a type of chronic pain that is caused by nerve damage.